Cas no 2903619-02-1 (Benzene, 1-fluoro-4-[(1S)-1-isocyanoethyl]-)

• Product Name: Benzene, 1-fluoro-4-[(1S)-1-isocyanoethyl]-
• CAS No: 2903619-02-1
• MF: C₉H₈FN
• MW: 149.164925575256
• CID: 6302323
• Update Time: 2025-06-13

Benzene, 1-fluoro-4-[(1S)-1-isocyanoethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-fluoro-4-[(1S)-1-isocyanoethyl]-

• Inchi： 1S/C9H8FN/c1-7(11-2)8-3-5-9(10)6-4-8/h3-7H,1H3/t7-/m0/s1
• InChI Key： ZCMLTZQJXGHXQJ-ZETCQYMHSA-N
• SMILES： C1(F)=CC=C([C@@H]([N+]#[C-])C)C=C1

Additional information on Benzene, 1-fluoro-4-[(1S)-1-isocyanoethyl]-

Introduction to Benzene, 1-fluoro-4-[(1S)-1-isocyanoethyl]- (CAS No. 2903619-02-1)

Benzene, 1-fluoro-4-[(1S)-1-isocyanoethyl]-, identified by the CAS number 2903619-02-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that feature a unique structural configuration, making it a valuable candidate for further investigation in drug development and synthetic chemistry.

The molecular structure of Benzene, 1-fluoro-4-[(1S)-1-isocyanoethyl]- consists of a benzene ring substituted with a fluoro group at the 1-position and an isocyanoethyl group at the 4-position. The presence of the fluoro group introduces a degree of electronic and steric influence that can modulate the reactivity and biological activity of the molecule. The isocyanoethyl moiety, on the other hand, provides a versatile handle for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in the development of novel fluorinated aromatic compounds due to their potential applications in medicinal chemistry. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. The compound Benzene, 1-fluoro-4-[(1S)-1-isocyanoethyl]- exemplifies this trend, as its structural features may contribute to these desirable properties.

One of the most compelling aspects of this compound is its potential utility in the synthesis of bioactive molecules. The isocyanoethyl group can undergo various reactions, such as nucleophilic addition or cycloaddition reactions, which can be exploited to create diverse molecular architectures. These reactions are often facilitated by transition metal catalysts, which can provide high selectivity and yield under mild conditions.

Recent studies have highlighted the importance of enantioselective synthesis in pharmaceutical research. The (1S)-configuration of the isocyanoethyl group in Benzene, 1-fluoro-4-[(1S)-1-isocyanoethyl]- makes it an attractive candidate for studying enantioselective processes. Chiral auxiliaries or catalysts can be employed to ensure high enantiomeric purity, which is crucial for developing effective enantiomerically pure drugs.

The compound also finds relevance in materials science and polymer chemistry. Fluorinated aromatic compounds are known for their thermal stability and chemical resistance, making them suitable for applications in advanced materials. The unique reactivity of Benzene, 1-fluoro-4-[(1S)-1-isocyanoethyl]- could lead to the development of novel polymers with tailored properties.

In conclusion, Benzene, 1-fluoro-4-[(1S)-1-isocyanoethyl]- (CAS No. 2903619-02-1) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its structural features and reactivity make it a valuable building block for synthesizing novel bioactive molecules and advanced materials. Further research into this compound will undoubtedly contribute to advancements in these fields.